Cas no 111205-12-0 (Tylosin,23-de[(6-deoxy-2,3-di-O-methyl-b-D-allopyranosyl)oxy]-12,13-epoxy-12,13-dihydro- (9CI))

• Product Name: Tylosin,23-de[(6-deoxy-2,3-di-O-methyl-b-D-allopyranosyl)oxy]-12,13-epoxy-12,13-dihydro- (9CI)
• CAS No: 111205-12-0
• MF: C₃₈H₆₃NO₁₃
• MW: 741.905733346939
• CID: 198183
• PubChem ID: 6450032
• Update Time: 2025-04-19

Tylosin,23-de[(6-deoxy-2,3-di-O-methyl-b-D-allopyranosyl)oxy]-12,13-epoxy-12,13-dihydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Tylosin,23-de[(6-deoxy-2,3-di-O-methyl-b-D-allopyranosyl)oxy]-12,13-epoxy-12,13-dihydro- (9CI)
• 2-[(14E)-9-[5-(4,5-dihydroxy-4,6-dimethyloxan-2-yl)oxy-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-3-ethyl-7-hydroxy-2,8,12,16-tetramethyl-5,13-dioxo-4,17-dioxabicyclo[14.1.0]heptadec-14-en-10-y
• Antibiotic M 119a
• (14E)-3-ethyl-7-hydroxy-2,8,12,16-tetramethyl-5,13-dioxo-10-(2-oxoethyl)-4,17-dioxabicyclo[14.1.0]heptadec-14-en-9-yl 3,6-dideoxy-4-O-(2,6-dideoxy-3-C-methylhexopyranosyl)-3-(dimethylamino)hexopyranoside
• M 119-a
• M1190a
• 23-De((6-deoxy-2,3-di-O-methyl-beta-D-allopyranosyl)oxy)-12,13-epoxy-12,13-dihydrotylosin
• Tylosin, 23-de((6-deoxy-2,3-di-O-methyl-beta-D-allopyranosyl)oxy)-12,13-epoxy-12,13-dihydro-
• 111205-12-0
• M-119-a
• 2-[(14E)-9-[5-(4,5-dihydroxy-4,6-dimethyloxan-2-yl)oxy-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-3-ethyl-7-hydroxy-2,8,12,16-tetramethyl-5,13-dioxo-4,17-dioxabicyclo[14.1.0]heptadec-14-en-10-yl]acetaldehyde

• Inchi： 1S/C38H63NO13/c1-11-27-21(4)35-38(8,52-35)14-12-25(41)19(2)16-24(13-15-40)32(20(3)26(42)17-28(43)49-27)51-36-31(44)30(39(9)10)33(22(5)48-36)50-29-18-37(7,46)34(45)23(6)47-29/h12,14-15,19-24,26-27,29-36,42,44-46H,11,13,16-18H2,1-10H3/b14-12+
• InChI Key： YCTQEQQSGKHSQT-WYMLVPIESA-N
• SMILES： O1C2(C=CC(C(C)CC(CC=O)C(C(C)C(CC(=O)OC(CC)C(C)C12)O)OC1C(C(C(C(C)O1)OC1CC(C)(C(C(C)O1)O)O)N(C)C)O)=O)C |t:2|

Computed Properties

• Exact Mass: 741.43009
• Monoisotopic Mass: 741.429941
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 52
• Rotatable Bond Count: 8
• Complexity: 1270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 18
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 194
• XLogP3: 1.4

Experimental Properties

• Density: 1.24
• Boiling Point: 863.9°Cat760mmHg
• Flash Point: 476.3°C
• Refractive Index: 1.55
• PSA: 194.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides